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Compound of Interest

Compound Name: 2-(2-Furyl)azepane hydrochloride

CAS No.: 1269053-71-5

Cat. No.: B3095792

Get Quote

Executive Summary
The azepane (hexamethyleneimine) scaffold represents a privileged yet underutilized structural

motif in modern medicinal chemistry. Unlike their five- (pyrrolidine) and six-membered

(piperidine) counterparts, azepanes introduce a unique "medium-ring" character defined by

high conformational entropy and transannular interactions. This guide provides a technical

deep-dive into the 2-substituted azepane class, a specific subset where the C2-position serves

as a critical vector for chirality and pharmacophore orientation.

For the drug developer, the 2-substituted azepane offers a strategic advantage: it functions as

a conformational switch. By functionalizing the C2 position, researchers can bias the flexible

seven-membered ring into defined twist-chair or chair-like conformations, locking

pharmacophores into bioactive geometries that improve selectivity against GPCRs and

proteases (e.g., Cathepsin K,

-secretase).
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The "Medium Ring" Challenge
The seven-membered azepane ring does not follow the rigid chair/boat dichotomy of

cyclohexane. Instead, it exists in a dynamic equilibrium dominated by the Twist-Chair (TC) and

Twist-Boat (TB) conformations.

Unsubstituted Azepane: Highly flexible with a low barrier to pseudorotation (

1-2 kcal/mol).

2-Substitution Effect: Introducing a substituent at C2 creates 1,2-allylic strain (if unsaturated)

or transannular steric clashes that significantly raise the inversion barrier.

Design Insight: A bulky group (e.g., aryl, benzyl) at C2 preferentially stabilizes the Twist-

Chair conformation where the substituent adopts a pseudo-equatorial position to minimize

1,3-diaxial-like interactions with C4/C7 protons.

Conformational Locking Strategy
To maximize potency, medicinal chemists often employ "conformational locking" using C2-

substitution in tandem with other ring constraints (e.g., lactams or fused rings).

Conformation Stability
Pharmacological
Relevance

Twist-Chair (TC) Most Stable

Preferred for GPCR ligands

(e.g., Azelastine). Maximizes

equatorial display of C2-

substituents.

Twist-Boat (TB) High Energy

Often observed in transition

states or when constrained by

bridging (e.g., in bicyclic

alkaloids like Balanol).

Chair (C) Intermediate

Less common due to eclipsing

interactions between adjacent

methylenes.
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Synthetic Methodologies
Constructing the 2-substituted azepane core requires overcoming the entropic penalty of

closing a seven-membered ring or controlling the regioselectivity of functionalizing an existing

ring.

Strategy A: Asymmetric -Lithiation (The "Beak"
Protocol)
This is the gold standard for generating enantiopure 2-substituted azepanes from commercially

available N-Boc-azepane. It relies on the dipole-stabilized carbanion intermediate.

Mechanism:

-BuLi deprotonates the

-proton (C2). The lithium species is stabilized by coordination to the Boc carbonyl oxygen
(Complex Induced Proximity Effect - CIPE).

Regioselectivity: Exclusive to C2 (kinetic control).

Stereochemistry: In the presence of a chiral ligand (e.g., (-)-sparteine), the lithiation is

enantioselective.[1]

Strategy B: Ring Expansion (Schmidt/Beckmann)
Useful for accessing 2-oxo-azepanes (caprolactams), which can be reduced to azepanes.

Substrate: Cyclohexanones.

Reagent: Hydrazoic acid (

) or Hydroxylamine/PPA.

Limitation: Regioselectivity can be poor with asymmetric ketones unless specific steric

directing groups are present.

Strategy C: Ring-Closing Metathesis (RCM)
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Ideal for de novo synthesis of complex 2-substituted scaffolds.

Precursor:

-alkenyl amines tethered to a terminal olefin.

Catalyst: Grubbs II or Hoveyda-Grubbs.

Advantage: Allows introduction of the C2 substituent before ring closure, guaranteeing

position and stereochemistry.

Visualization: Synthetic Decision Matrix
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Caption: Decision matrix for selecting the optimal synthetic route based on chirality, scale, and

structural complexity.

Detailed Experimental Protocol
Protocol: Enantioselective Synthesis of (S)-2-Benzyl-N-
Boc-azepane
Context: This protocol utilizes the "Beak" lithiation method to install a benzyl group at C2. It is a

self-validating system; the formation of the complex is indicated by specific temperature and

time parameters, and failure is usually evident by recovery of starting material.

Materials:

N-Boc-azepane (1.0 equiv)

-BuLi (1.3 equiv, cyclohexane solution)

(-)-Sparteine (1.3 equiv)

Benzyl bromide (1.4 equiv)

Solvent: Anhydrous diethyl ether (

)

Step-by-Step Methodology:

Complex Formation (The Chiral Base):

Flame-dry a 2-neck round-bottom flask under Argon.

Add (-)-Sparteine (1.3 equiv) and anhydrous

. Cool to -78°C.[2][3][4]

Add

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://eprints.whiterose.ac.uk/id/eprint/117973/1/Racpipz_text_JOCnote_AAM.pdf
https://etheses.whiterose.ac.uk/id/eprint/20712/1/electronic%20copy.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929120/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3095792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-BuLi dropwise.[2] Stir for 30 minutes. Validation: The solution should remain clear/pale
yellow. Turbidity indicates moisture contamination.

Deprotonation (Active Species Generation):

Add N-Boc-azepane (1.0 equiv) dropwise as a solution in

.

Maintain temperature at -78°C for 4-5 hours.

Note: Unlike pyrrolidines (which lithiate in minutes), azepanes require longer equilibration

times due to the flexibility of the ring hindering the CIPE complexation.

Electrophilic Trapping:

Add Benzyl bromide (1.4 equiv) dropwise.

Stir at -78°C for 1 hour, then allow to warm slowly to room temperature overnight.

Observation: A white precipitate (LiBr) will form as the reaction warms.

Workup & Purification:

Quench with saturated

solution.[2] Extract with

(3x).[2]

Wash combined organics with water and brine. Dry over

.

Purify via flash column chromatography (Hexanes/EtOAc).

QC Criteria:

Yield: Expect 60-75%.
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Enantiomeric Excess (ee): >90% (Determine via Chiral HPLC).

NMR Validation: Look for the disappearance of one

-proton signal and the appearance of benzylic protons (multiplet at 2.8-3.2 ppm).

Medicinal Chemistry Applications
Case Study 1: Azelastine (Allergodil)[5][6][7]

Target: Histamine H1 Receptor (Antagonist).

Role of Azepane: The azepane ring serves as a hydrophobic spacer that positions the basic

nitrogen for ionic interaction with Asp107 in the receptor. The 2-substitution (in this case, part

of the phthalazinone linkage) restricts the conformational space, reducing the entropic

penalty of binding.

Case Study 2: Cathepsin K Inhibitors (Balicatib Analogs)
Target: Cathepsin K (Cysteine Protease).

Role of Azepane: 2-substituted azepan-3-ones have been explored as isosteres for the

proline ring found in many protease inhibitors. The 7-membered ring alters the vector of the

warhead (e.g., nitrile or ketone), often improving selectivity against related Cathepsins (L, S,

B) by exploiting the larger S2 binding pocket of Cathepsin K.

Case Study 3: Neuropharmacology (NET/DAT Inhibitors)
Target: Norepinephrine/Dopamine Transporters.[5][6]

Innovation: Recent screens (e.g., Reymond group) identified N-benzylated bicyclic azepanes

as potent inhibitors.[6] The 2-substitution creates a chiral center that discriminates between

NET and DAT, a selectivity profile difficult to achieve with smaller rings.
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Caption: SAR Logic map illustrating how the structural features of the 2-substituted azepane

translate to biological potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b3095792?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3095792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

